5,6-dichloro-N-(2-methyl-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}phenyl)pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-[2-methyl-5-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H19Cl2N5O/c1-12-6-7-13(19-26-25-17-5-3-2-4-8-27(17)19)10-16(12)24-20(28)14-9-15(21)18(22)23-11-14/h6-7,9-11H,2-5,8H2,1H3,(H,24,28)
• InChI Key: XXRFXBIOBWYMIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C3N2CCCCC3)NC(=O)C4=CC(=C(N=C4)Cl)Cl
• Molecular Formula: C20H19Cl2N5O
• Molecular Weight: 416.3 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyridine ring, a triazolo ring, and a carboxamide group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the electronic and steric interactions between them. Unfortunately, without more specific information or experimental data, it’s difficult to provide a detailed analysis of its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. Without specific experimental data, it’s difficult to provide a detailed analysis of its properties.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s hard to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.